Cas no 38520-57-9 (N-Acetylcysteine amide)

N-Acetylcysteine amide structure
N-Acetylcysteine amide structure
Product Name:N-Acetylcysteine amide
CAS No:38520-57-9
MF:C5H10N2O2S
MW:162.210099697113
MDL:MFCD01696115
CID:295170
PubChem ID:329770626
Update Time:2025-04-19

N-Acetylcysteine amide Chemical and Physical Properties

Names and Identifiers

    • Propanamide,2-(acetylamino)-3-mercapto-, (2R)-
    • (2R)-2-acetamido-3-sulfanylpropanamide
    • (R)-2-Acetamido-3-mercaptopropanamide
    • N-Acetyl-L-cysteinamide
    • Propanamide,2-(acetylamino)-3-mercapto-, (R)-
    • (R)- 2-(Acetylamino)-3-mercapto-Propanamide
    • AD4
    • NACA
    • acetylcysteinamide
    • N-Acetylcysteine amide
    • DB14480
    • Propanamide, 2-(acetylamino)-3-mercapto-, (2R)-
    • Nac amide
    • N-acetylcysteine amide;(R)-2-Acetamido-3-mercaptopropanamide
    • N-Acetyl-cysteine-amide
    • N-Acetyl cysteine amide
    • s5804
    • N-Acetyl-L-cysteine amide
    • N-Acetylcysteine amide [WHO-DD]
    • (2R)-2-(Acetylamino)-3-mercaptopropanamide
    • CS-0033121
    • SCHEMBL377413
    • Acetylcysteine amide
    • N-acetylcysteine amide, >=98% (HPLC)
    • 4N69717RKW
    • Ac-Cys-NH2
    • 38520-57-9
    • UJCHIZDEQZMODR-BYPYZUCNSA-N
    • 3-Isatoicanhydridecarboxylicacidmethylester
    • MFCD01696115
    • HMS3886B05
    • Q15408428
    • N-Acetylcysteinamide
    • UNII-4N69717RKW
    • AKOS006373417
    • HY-110256
    • Propanamide, 2-(acetylamino)-3-mercapto-, (R)-
    • DTXSID30436398
    • (2R)-2-(Acetylamino)-3-mercaptopropanamide;
    • DA-55966
    • MDL: MFCD01696115
    • Inchi: 1S/C5H10N2O2S/c1-3(8)7-4(2-10)5(6)9/h4,10H,2H2,1H3,(H2,6,9)(H,7,8)/t4-/m0/s1
    • InChI Key: UJCHIZDEQZMODR-BYPYZUCNSA-N
    • SMILES: SC[C@@H](C(N)=O)NC(C)=O

Computed Properties

  • Exact Mass: 162.04629874g/mol
  • Monoisotopic Mass: 162.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • Density: 1.226±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 147-149 ºC (ethanol )
  • Solubility: Slightly soluble (26 g/l) (25 º C),

N-Acetylcysteine amide Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P301+P312+P330
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

N-Acetylcysteine amide Pricemore >>

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